Cas no 37069-75-3 (Benzoxazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-)

• Product Name: Benzoxazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
• CAS No: 37069-75-3
• MF: C₂₁H₂₁N₂O₂
• MW: 333.403645277023
• CID: 296604
• PubChem ID: 5396641
• Update Time: 2025-04-19

Benzoxazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-ethyl-2-[3-(3-ethyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
• 3,3'-diethyloxacarbocyanine
• Dioc2
• AKOS005523073
• PD165420
• 3-ethyl-2-[3-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)prop-1-en-1-yl]-1,3-benzoxazol-3-ium
• 37069-75-3
• Dioc2(3)
• C3-oxacyanine cation
• CHEBI:52812
• Benzoxazolium, 3-ethyl-2-(3-(3-ethyl-2(3H)-benzoxazolylidene)-1-propenyl)-

• Inchi： 1S/C21H21N2O2/c1-3-22-16-10-5-7-12-18(16)24-20(22)14-9-15-21-23(4-2)17-11-6-8-13-19(17)25-21/h5-15H,3-4H2,1-2H3/q+1
• InChI Key： VZUFSMBGWBLOCB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2[N+](CC)=C1/C=C/C=C1\N(CC)C2C=CC=CC=2O\1

Computed Properties

• Exact Mass: 333.16000
• Monoisotopic Mass: 333.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 5.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 35.09000
• LogP: 4.08280